1-(4-Fluorobenzoyl)piperidin-3-amine hydrochloride

• IUPAC Name: (3-aminopiperidin-1-yl)-(4-fluorophenyl)methanone;hydrochloride
• InChI: InChI=1S/C12H15FN2O.ClH/c13-10-5-3-9(4-6-10)12(16)15-7-1-2-11(14)8-15;/h3-6,11H,1-2,7-8,14H2;1H
• InChI Key: WNAQYRZKCUBBGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)N.Cl
• Molecular Formula: C12H16ClFN2O
• Molecular Weight: 258.72 g/mol
• CAS No.: 1158262-15-7

Description

1-(4-Fluorobenzoyl)piperidin-3-amine hydrochloride is a biochemical used for proteomics research. Its molecular formula is C12H15FN2O•HCl and its molecular weight is 258.72.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. It also contains a fluorobenzoyl group attached to the piperidine ring.

Physical and Chemical Properties Analysis

The molecular formula of this compound is C12H15FN2O•HCl and its molecular weight is 258.72.

Scientific Research Applications

Conformational Analysis and Crystal Structure

Research by Ribet et al. (2005) on a closely related compound, {[1-(3-chloro-4-fluorobenzoyl)-4-fluoropiperidin-4yl]methyl}[(5-methylpyridin-2-yl)methyl]amine, fumaric acid salt, provides insights into the conformational analysis and crystal structure of these types of compounds. The study involved comprehensive NMR analyses and X-ray powder diffraction, highlighting the importance of understanding the solid and solution conformations for developing new pharmaceuticals and materials (Ribet et al., 2005).

Anti-tubercular Agents

Odingo et al. (2014) explored the 2,4-diaminoquinazoline series, which includes compounds structurally similar to 1-(4-Fluorobenzoyl)piperidin-3-amine hydrochloride, as potential anti-tubercular agents. Their study systematically examined structure-activity relationships to identify key determinants influencing potency, demonstrating the role of such compounds in drug discovery for tuberculosis (Odingo et al., 2014).

Pharmacokinetics of Novel Inhibitors

Teffera et al. (2013) investigated the impact of hydrolysis-mediated clearance on the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, including a compound with structural similarities to this compound. This research provides valuable information on the metabolic stability and potential therapeutic applications of such compounds (Teffera et al., 2013).

Enantioselective Cycloaddition Reactions

Liu et al. (2013) presented a route to valuable sulfamate-fused 2,6-disubstituted piperidin-4-ones via an enantioselective cycloaddition reaction. This synthesis method, involving compounds related to this compound, underscores the potential for creating biologically active molecules through enantioselective synthesis (Liu et al., 2013).

Solvent Effects on Aromatic Nucleophilic Substitutions

Nudelman et al. (1986) explored the kinetics of reactions between 1-fluoro-2,4-dinitrobenzene and piperidine in various aprotic solvents. Their findings highlight the influence of solvent on the reactivity and selectivity of aromatic nucleophilic substitutions, relevant for understanding the chemical behavior of compounds like this compound (Nudelman et al., 1986).